N-[(4-ethylphenyl)methyl]-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide

• IUPAC Name: N-[(4-ethylphenyl)methyl]-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide
• InChI: InChI=1S/C13H19N3.HI/c1-2-11-4-6-12(7-5-11)10-16-13-14-8-3-9-15-13;/h4-7H,2-3,8-10H2,1H3,(H2,14,15,16);1H
• InChI Key: MZILROOXZSNQNC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC2=NCCCN2.I
• Molecular Formula: C13H20IN3
• Molecular Weight: 345.22 g/mol

Description

N-[(4-ethylphenyl)methyl]-1,4,5,6-tetrahydropyrimidin-2-amine;hydroiodide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EPTP hydroiodide, and it is a member of the pyrimidine family of compounds. EPTP hydroiodide has been shown to have a wide range of potential applications in scientific research, including in the fields of biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of EPTP hydroiodide is not fully understood, but it is thought to involve the modulation of ion channels in the brain. Specifically, EPTP hydroiodide has been shown to interact with certain types of ion channels, including the GABA-A receptor and the NMDA receptor. By modulating the activity of these channels, EPTP hydroiodide may be able to affect the function of certain neurotransmitters in the brain, leading to a wide range of physiological and biochemical effects.
Biochemical and Physiological Effects:
EPTP hydroiodide has been shown to have a wide range of biochemical and physiological effects, including the modulation of ion channels in the brain, the inhibition of certain enzymes, and the alteration of certain signaling pathways. These effects have been studied extensively in vitro, and there is growing evidence to suggest that EPTP hydroiodide may have significant potential as a tool for studying the function of various biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPTP hydroiodide in lab experiments is its high potency and selectivity for certain ion channels in the brain. This makes it a useful tool for studying the function of these channels, and for investigating the effects of various drugs on their activity. However, there are also some limitations to using EPTP hydroiodide in lab experiments, including its relatively high cost and the need for specialized equipment and expertise to work with this compound.

Future Directions

There are many potential future directions for research on EPTP hydroiodide, including the development of new methods for synthesizing this compound, the investigation of its potential as a therapeutic agent for various neurological disorders, and the exploration of its potential use as a tool for studying the function of various biological systems. Additionally, there is growing interest in the use of EPTP hydroiodide as a tool for investigating the role of ion channels in the development of certain neurological disorders, such as epilepsy and Parkinson's disease. Overall, the potential applications of EPTP hydroiodide in scientific research are vast, and there is much to be learned about this fascinating compound.

Synthesis Methods

The synthesis of EPTP hydroiodide involves several steps, including the reaction of 4-ethylbenzylamine with ethyl acetoacetate to form the corresponding pyrimidine intermediate. This intermediate is then treated with hydroiodic acid to form the final product, EPTP hydroiodide. The synthesis of this compound has been well-documented in the scientific literature, and it has been shown to be a reliable and efficient method for producing high-quality EPTP hydroiodide.

Scientific Research Applications

EPTP hydroiodide has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of potential applications, including in the fields of biochemistry, pharmacology, and neuroscience. For example, EPTP hydroiodide has been used as a tool for studying the function of certain ion channels in the brain, as well as for investigating the effects of various drugs on these channels. Additionally, EPTP hydroiodide has been used as a tool for studying the role of certain neurotransmitters in the brain, and for investigating the mechanisms underlying certain neurological disorders.